Cas no 1397195-61-7 (3-Bromo-5-fluorobenzene-1-carbothioamide)

• Product Name: 3-Bromo-5-fluorobenzene-1-carbothioamide
• CAS No: 1397195-61-7
• MF: C₇H₅BrFNS
• MW: 234.088702917099
• CID: 5700239
• PubChem ID: 65810920
• Update Time: 2025-05-20

3-Bromo-5-fluorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• AKOS015151805
• 3-bromo-5-fluorobenzothioamide
• CS-0355714
• 1397195-61-7
• 3-BROMO-5-FLUOROBENZENE-1-CARBOTHIOAMIDE
• EN300-1599616
• 3-bromo-5-fluorobenzenecarbothioamide
• 3-Bromo-5-fluorobenzene-1-carbothioamide

• MDL： MFCD11975796
• Inchi： 1S/C7H5BrFNS/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H2,10,11)
• InChI Key： LVXJYUGBKULKMC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(N)=S)=C1)F

Computed Properties

• Exact Mass: 232.93101g/mol
• Monoisotopic Mass: 232.93101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-Bromo-5-fluorobenzene-1-carbothioamide

3-Bromo-5-fluorobenzene-1-carbothioamide: A Comprehensive Overview

The compound 3-Bromo-5-fluorobenzene-1-carbothioamide (CAS No. 1397195-61-7) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a benzene ring substituted with a bromine atom at position 3, a fluorine atom at position 5, and a carbothioamide group at position 1. These substituents confer distinct electronic and steric properties, making it a versatile compound for research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Bromo-5-fluorobenzene-1-carbothioamide through various methodologies. One notable approach involves the substitution reaction of bromine and fluorine atoms onto a benzene ring, followed by the introduction of the carbothioamide group via nucleophilic aromatic substitution. This process has been optimized to achieve high yields and purity, ensuring its suitability for both academic and industrial applications.

The structural integrity of 3-Bromo-5-fluorobenzene-1-carbothioamide is further enhanced by its ability to form stable complexes with metal ions. This property has been exploited in coordination chemistry, where the compound serves as a ligand in the construction of metalloorganic frameworks (MOFs). Recent studies have demonstrated its potential in gas storage and catalysis, highlighting its role as a building block for functional materials.

In the pharmaceutical industry, 3-Bromo-5-fluorobenzene-1-carbothioamide has shown promise as a lead compound for drug discovery. Its unique combination of halogen substituents and sulfur-containing functional groups makes it an attractive candidate for modulating enzyme activity. Preclinical studies have indicated that this compound exhibits selective inhibition against certain kinases, suggesting its potential in anticancer therapy.

The environmental impact of 3-Bromo-5-fluorobenzene-1-carbothioamide has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles, particularly in aquatic systems. Results indicate that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in the environment. However, further investigations are required to fully understand its ecological implications.

From an analytical perspective, the characterization of 3-Bromo-5-fluorobenzene-1-carbothioamide has been significantly improved by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods provide precise insights into the molecular structure and purity, ensuring high-quality standards for research purposes.

In conclusion, 3-Bromo-5-fluorobenzene-1-carbothioamide stands as a pivotal molecule with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development.